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Compound of Interest |

2-Chlorohippuric (2-
Compound Name:
hydroxybenzylidene)hydrazide

CAS No.: 196813-68-0

Cat. No.: B2909795

. J

Executive Summary & Chemical Profile[1]

2-Chlorohippuric (2-hydroxybenzylidene)hydrazide is a complex organic conjugate
featuring a chlorinated aromatic ring, a hippuric acid backbone, and a hydrazone linkage
derived from salicylaldehyde.

Disposal of this compound requires strict adherence to Halogenated Organic Waste protocols.
[1][2] Because it contains a chlorine substituent and a hydrazide moiety, it poses dual risks:
potential toxicity/mutagenicity associated with hydrazines and the environmental persistence
associated with halogenated aromatics.

Chemical Breakdown & Disposal Implications[3][4][5][6]
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Functional Group Hazard Characteristic Disposal Implication

Potential carcinogen; cytotoxic; )
DO NOT dispose of down the

Hydrazide/Hydrazone Linkage hydrolytically unstable in ) o
drain.[2] Must be incinerated.

strong acids.

MANDATORY
Environmentally persistent; SEGREGATION: Must go into
Chlorinated Aromatic Ring generates HCI upon "Halogenated Waste" streams
combustion. to ensure incineration with acid

gas scrubbing.

o ) ] Incompatible with strong
) ] Weakly acidic; potential skin o ]
Phenolic Moiety (2-hydroxy) itant oxidizers in the waste
irritant.
container.[1]

Pre-Disposal Risk Assessment (The "Why")

Before handling the waste, you must validate the state of the material. This acts as a self-

validating safety step:

 Stability Check: Is the material solid or in solution? Hydrazones can hydrolyze in acidic
solutions to release hydrazine derivatives and aldehydes. If the waste is an acidic solution,
neutralize to pH 6-8 before consolidation to prevent unexpected off-gassing.

» Halogen Verification: The "2-Chloro" substituent classifies this strictly as Halogenated Waste.
Mixing this with non-halogenated solvents (like acetone or ethanol waste) can result in the
rejection of the entire waste drum by the disposal facility or significant re-classification fees.

Waste Segregation Decision Tree

Use this logic flow to determine the correct waste stream container. This ensures compliance
with EPA RCRA regulations regarding mixing of incompatible wastes.
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Figure 1: Segregation Logic. Note that even if dissolved in a non-halogenated solvent (e.g.,
DMSO), the presence of the chlorinated solute technically classifies the mixture as

halogenated waste in many strict regulatory jurisdictions.
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Step-by-Step Disposal Protocol

A. Solid Waste (Pure Compound or Contaminated
Solids)

o PPE Requirements: Nitrile gloves (double-gloved recommended), lab coat, safety glasses.
Use a fume hood to prevent inhalation of dust.[3]

e Primary Containment: Place the solid waste into a clear, sealable polyethylene bag (e.qg.,
Ziploc).

e Secondary Containment: Place the sealed bag into a wide-mouth high-density polyethylene
(HDPE) jar.

e Labeling:
o Attach a hazardous waste tag immediately.[4]

o Chemical Name: Write out the full name: "2-Chlorohippuric (2-
hydroxybenzylidene)hydrazide". Do not use abbreviations.

o Constituents: List "Organic Solid, Halogenated" and "Hydrazine Derivative."

o Hazard Checkboxes: Check "Toxic" and "Irritant.”

B. Liquid Waste (Reaction Mixtures/Mother Liquor)

o Compatibility Check: Ensure the waste container is compatible with the solvent (e.g., do not
put chlorinated solvents in unapproved plastic containers if long-term storage is expected,
though HDPE is generally safe for short-term).

e Selection of Stream:
o CRITICAL: Pour into the Halogenated Organic waste carboy.

o Why? Even if the solvent is Methanol (non-halogenated), the solute contains chlorine.
Incinerators need to know chlorine is present to manage HCI| emissions.
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e Volume Limits: Do not fill the carboy >90%. Leave headspace for expansion.
e Logging: Log the volume added on the carboy's inventory sheet immediately.

Regulatory & Compliance Context (RCRA)

While this specific research chemical may not have a dedicated "P" or "U" list number under
the US EPA Resource Conservation and Recovery Act (RCRA), it must be managed based on
its Characteristics:

o Toxicity (TC): Due to the hydrazide backbone.

o Halogenated Content: Requires high-temperature incineration (often >1000°C) with specific
off-gas treatment.

Standard Operating Procedure (SOP) for Lab Cleanup:

Item Procedure

Rinse with acetone. Collect the acetone rinse in

the Halogenated waste container (since it now
Glassware ) ]

contains the chlorinated compound). Wash

glassware normally after triple rinsing.

If needles/syringes were used, they must go into
Sharps a Sharps container labeled "Chemically

Contaminated."

Absorb with vermiculite or spill pads. Treat the
Spills used absorbent as Solid Hazardous Waste (see
Section 4A).

Emergency Procedures

» Skin Contact: Wash with soap and water for 15 minutes. Hydrazides can be absorbed
through the skin.
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« Spill (Solid): Dampen a paper towel to wipe up powder (prevents dust generation). Place
towel in solid waste.

« Spill (Liquid): Cover with absorbent pads. Ventilate the area.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrazide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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